Cas no 61954-80-1 (5-Bromo-2-mercaptobenzoic acid)

• Product Name: 5-Bromo-2-mercaptobenzoic acid
• CAS No: 61954-80-1
• MF: C₇H₅BrO₂S
• MW: 233.082400083542
• MDL: MFCD07368339
• CID: 820696
• PubChem ID: 12325521
• Update Time: 2025-06-11

5-Bromo-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-mercaptobenzoic acid
• 5-bromo-2-sulfanylbenzoic acid
• UINIBOQGXIFOQN-UHFFFAOYSA-N
• DTXSID40489471
• BCP23018
• AKOS016010364
• Benzoic acid, 5-bromo-2-mercapto-
• S10260
• DB-006973
• EN300-121457
• CS-0041775
• MFCD07368339
• SCHEMBL1069144
• 61954-80-1

• MDL： MFCD07368339
• Inchi： 1S/C7H5BrO2S/c8-4-1-2-6(11)5(3-4)7(9)10/h1-3,11H,(H,9,10)
• InChI Key： UINIBOQGXIFOQN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)S

Computed Properties

• Exact Mass: 231.91900
• Monoisotopic Mass: 231.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 76.10000
• LogP: 2.43600

5-Bromo-2-mercaptobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 5-Bromo-2-mercaptobenzoic acid

Comprehensive Overview of 5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1): Properties, Applications, and Research Insights

5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This brominated benzoic acid derivative combines a thiol group (-SH) and a carboxylic acid (-COOH) moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C7H5BrO2S, and molecular weight of 233.08 g/mol highlight its potential in precision chemistry applications.

In recent years, the demand for halogenated aromatic compounds like 5-Bromo-2-mercaptobenzoic acid has surged, driven by their role in developing small-molecule drugs and agrochemicals. Researchers frequently explore its reactivity in Suzuki-Miyaura cross-coupling and nucleophilic substitution reactions, addressing trending topics such as green chemistry and catalysis optimization. A 2023 study highlighted its utility in constructing heterocyclic scaffolds, a hot topic in drug discovery forums.

The compound’s physicochemical properties—including a melting point range of 210–215°C and solubility in polar solvents like DMSO and methanol—make it suitable for high-throughput screening (HTS) applications. Laboratories often query "how to purify 5-Bromo-2-mercaptobenzoic acid" or "stability under acidic conditions," reflecting practical concerns. Analytical techniques such as HPLC and NMR are critical for quality control, aligning with industry standards for high-purity intermediates.

From an industrial perspective, 61954-80-1 is pivotal in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and antioxidant probes. Its thiol group enables conjugation with biomolecules, a technique leveraged in bioconjugation chemistry—a frequently searched term in proteomics research. Notably, its electrophilic aromatic substitution reactivity aligns with sustainable chemistry trends, reducing waste in multistep syntheses.

Emerging discussions in AI-driven drug design often reference 5-Bromo-2-mercaptobenzoic acid as a molecular building block for machine learning-based ligand optimization. Patent analyses reveal its use in kinase inhibitor development, addressing diseases like cancer and autoimmune disorders. Environmental considerations also drive interest in its biodegradation pathways, a niche yet growing area in environmental chemistry research.

In summary, 5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1) exemplifies the intersection of traditional organic synthesis and modern materials science. Its adaptability to click chemistry and photocatalysis positions it as a compound of enduring relevance, answering both academic and industrial demands for functionalized aromatics.